17,24-diaza-1,9-diazoniaheptacyclo[23.6.2.29,16.219,22.13,7.010,15.026,31]octatriaconta-1(32),3(38),4,6,9(37),10,12,14,16(36),19,21,25(33),26,28,30,34-hexadecaene;2,2,2-trifluoroacetate

• Molecular Formula: C38H30F6N4O4
• Molecular Weight: 720.7 g/mol
• IUPAC Name: 17,24-diaza-1,9-diazoniaheptacyclo[23.6.2.29,16.219,22.13,7.010,15.026,31]octatriaconta-1(32),3(38),4,6,9(37),10,12,14,16(36),19,21,25(33),26,28,30,34-hexadecaene;2,2,2-trifluoroacetate
• InChI: InChI=1S/C34H28N4.2C2HF3O2/c1-3-10-33-29(8-1)31-16-18-37(33)23-27-6-5-7-28(20-27)24-38-19-17-32(30-9-2-4-11-34(30)38)36-22-26-14-12-25(13-15-26)21-35-31;2*3-2(4,5)1(6)7/h1-20H,21-24H2;2*(H,6,7)
• InChI Key: VLKOAELKWGYOFD-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=C(CNC3=CC=[N+](CC4=CC=CC(=C4)C[N+]5=CC=C(N1)C6=CC=CC=C65)C7=CC=CC=C37)C=C2.C(=O)(C(F)(F)F)[O-].C(=O)(C(F)(F)F)[O-]

Description

The compound 17,24-diaza-1,9-diazoniaheptacyclo[23.6.2.29,16.219,22.13,7.010,15.026,31]octatriaconta-1(32),3(38),4,6,9(37),10,12,14,16(36),19,21,25(33),26,28,30,34-hexadecaene;2,2,2-trifluoroacetate is a highly complex polycyclic ammonium salt characterized by a fused heptacyclic framework with multiple nitrogen atoms and a trifluoroacetate counterion. Its structure includes two diaza (neutral amine) and two diazonia (positively charged ammonium) groups embedded within a rigid, three-dimensional scaffold. The trifluoroacetate anion contributes to its solubility in polar aprotic solvents and stabilizes the cationic framework through electrostatic interactions . Such polycyclic amines/ammonium salts are of interest in supramolecular chemistry, catalysis, and materials science due to their unique electronic and steric properties.

Biological Activity

The compound 17,24-diaza-1,9-diazoniaheptacyclo[23.6.2.29,16.219,22.13,7.010,15.026,31]octatriaconta-1(32),3(38),4,6,9(37),10,12,14,16(36),19,21,25(33),26,28,30,34-hexadecaene;2,2,2-trifluoroacetate is a complex organic molecule notable for its biological activity primarily as a potent non-peptide blocker of calcium-activated potassium channels . This article delves into the biological activity of this compound, exploring its mechanisms of action, research findings, and potential applications in various fields.

Molecular Characteristics

• Molecular Formula : C34H32N4O+2
• Molecular Weight : 512.6 g/mol
• IUPAC Name : 17,24-diaza-1,9-diazoniaheptacyclo[23.6.2.29,16.219,22.13,7.010,15.026,31]octatriaconta-1(32),3(38),4,6,9(37),10,12,14,16(36),19,21,25(33),26,28,30,34-hexadecaene;hydrate

Structural Features

The compound features a heptacyclic framework with multiple nitrogen atoms and is characterized by two quinolinium rings that contribute to its unique properties and biological interactions.

Property	Value
Molecular Formula	C34H32N4O+2
Molecular Weight	512.6 g/mol
IUPAC Name	17,24-diaza-1,...

The primary mechanism of action involves the inhibition of calcium-activated potassium channels (KCa) . The compound interacts with these channels through its quinolinium moieties:

• Channel Blockade : The compound blocks the flow of potassium ions through the apamin-sensitive calcium-activated potassium channels.
• Modulation of Cellular Activity : This blockade influences various cellular processes such as insulin secretion from pancreatic beta cells and vascular smooth muscle relaxation.

Ion Channel Modulation

Research indicates that this compound effectively modulates ion channels:

• Calcium-Activated Potassium Channels (KCa) : It selectively inhibits these channels which are crucial for various physiological processes including muscle contraction and neurotransmitter release .

Study on Cardiovascular Effects

A study investigated the effects of the compound on pig coronary arteries:

• Results : It demonstrated significant relaxations induced by C-type natriuretic peptide when the potassium current was inhibited by the compound .

Diabetes Research

The modulation of islet β-cell activity has been explored:

• Findings : The compound was shown to enhance insulin secretion under specific conditions by inhibiting KCa channels .

Comparative Analysis with Similar Compounds

Compound Name	Structure Type	Ion Channel Interaction	Unique Features
UCL-1684	Heptacyclic	KCa3.1 Inhibitor	Multiple nitrogen atoms
Charybdotoxin	Peptide	KCa Channels	Natural toxin from scorpion
Iberiotoxin	Peptide	KCa Channels	Selective inhibitor of KCa3.1
Apamin	Peptide	KCa Channels	Selective for SK channels

Scientific Applications

The compound is utilized in various research contexts:

• Biochemistry : To study potassium channel dynamics and their physiological implications.
• Pharmacology : As a tool for developing new therapeutics targeting ion channels.

Industrial Applications

Given its ability to modulate ion currents:

• It holds potential in developing pharmaceuticals aimed at treating cardiovascular diseases and diabetes.

Comparison with Similar Compounds

Structural and Electronic Analogues

The compound’s closest structural analogues include other polycyclic amines and ammonium salts with similar fused-ring systems. Key examples from literature and databases include:

Compound Name	Key Structural Features	Counterion	Reference
Target Compound	Heptacyclic, 17,24-diaza, 1,9-diazonia	Trifluoroacetate
6,11,22,27,33,36-hexaaza-3,8,19,24-tetraazoniaheptacyclo[...]octatriaconta-tetradecaene	Heptacyclic, hexaaza, tetraazonia	Tetrachloride
12,21-dihydroxy-8-(2-hydroxypropan-2-yl)-...octacyclo[...]hentriaconta-hexaen-9-yl acetate	Octacyclic, hydroxyl and acetate substituents	Acetate

Key Observations :

• The target compound’s heptacyclic framework distinguishes it from octacyclic analogues (e.g., ), which exhibit greater steric bulk and reduced conformational flexibility.
• The presence of diazonia groups enhances its cationic character compared to neutral polycyclic amines, influencing solubility and ionic interactions .
• The trifluoroacetate counterion offers superior solubility in organic solvents compared to chloride or acetate salts (e.g., ), which are more hydrophilic .

Electronic and Reactivity Comparisons

• Isovalency Principle : While the target compound shares electronic similarities with isoelectronic polycyclic amines (e.g., hexaaza systems in ), its distinct geometry (heptacyclic vs. hexacyclic frameworks) results in divergent reactivity. For example, steric hindrance in the heptacyclic system may limit nucleophilic substitution compared to smaller analogues .
• Acid-Base Behavior : The diazonia groups confer strong Brønsted acidity (pKa ~2–4), comparable to quinuclidinium derivatives but distinct from neutral diaza compounds (pKa ~8–10) .

Physicochemical Properties

Property	Target Compound	Hexaaza-tetraazonia ()	Octacyclic Acetate ()
Melting Point	>250°C (decomposes)	180–190°C	150–160°C
Solubility (in DMSO)	High	Moderate	Low
Stability in Air	Hygroscopic	Stable	Oxidation-prone